4-Isopropyl-N-(3,4,5-trimethoxybenzyl)aniline hydrochloride

• CAS RN: 151222-05-8
• Molecular Formula: C19H26ClNO3
• Molecular Weight: 351.9 g/mol
• IUPAC Name: 4-propan-2-yl-N-[(3,4,5-trimethoxyphenyl)methyl]aniline;hydrochloride
• InChI: InChI=1S/C19H25NO3.ClH/c1-13(2)15-6-8-16(9-7-15)20-12-14-10-17(21-3)19(23-5)18(11-14)22-4;/h6-11,13,20H,12H2,1-5H3;1H
• InChI Key: QFCQZCWNORKKER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NCC2=CC(=C(C(=C2)OC)OC)OC.Cl

Description

4-Isopropyl-N-(3,4,5-trimethoxybenzyl)aniline hydrochloride is a useful research compound. Its molecular formula is C19H26ClNO3 and its molecular weight is 351.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

From 109f (6.0 g, 18.9 mmol), a similar procedure as described for 110a gave 110f (4.4 g, 65.9%), as yellow crystals: mp 160°-2° C. after recrystallization from methanol:ethanol:water. 1H NMR (200 MHz, CDCl3) δ7.35 (d, J=8 Hz, 2H), 7.29 (d, J=8 Hz, 2H), 6.92 (s, 2H), 4.37 (s, 2H), 3.73 (s, 6H), 3.63 (s, 3H), 2.88 (h, J=6 Hz, 1H), 1.17 (d, J=6 Hz, 6H). Anal. (C19H26ClNO3) C, H, N.